Cas no 26593-13-5 (4-Fluoro-4'-phenoxy-1,1'-biphenyl)

• Product Name: 4-Fluoro-4'-phenoxy-1,1'-biphenyl
• CAS No: 26593-13-5
• MF: C₁₈H₁₃FO
• MW: 264.293628454208
• CID: 6795165
• PubChem ID: 163618291
• Update Time: 2025-05-22

4-Fluoro-4'-phenoxy-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 26593-13-5
• 4-Fluoro-4'-phenoxy-1,1'-biphenyl
• MFCD34763010

• Inchi： 1S/C18H13FO/c19-16-10-6-14(7-11-16)15-8-12-18(13-9-15)20-17-4-2-1-3-5-17/h1-13H
• InChI Key： HLWRKRUTFSPXHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.095043196g/mol
• Monoisotopic Mass: 264.095043196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-Fluoro-4'-phenoxy-1,1'-biphenyl

4-Fluoro-4'-Phenoxy-1,1'-Biphenyl: A Comprehensive Overview

4-Fluoro-4'-Phenoxy-1,1'-Biphenyl (CAS No. 26593-13-5) is a versatile aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique biphenyl structure, where a fluoro group is attached to one benzene ring and a phenoxy group is attached to the other. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block for various applications.

The synthesis of 4-fluoro-4'-phenoxy-1,1'-biphenyl involves a series of well-established organic reactions. Typically, the compound is synthesized through nucleophilic aromatic substitution or Ullmann coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. These improvements have significantly enhanced the scalability of the compound's production, making it more accessible for industrial applications.

One of the most notable applications of 4-fluoro-4'-phenoxy-1,1'-biphenyl is in the development of advanced materials. Its rigid biphenyl structure and electron-withdrawing substituents make it an ideal candidate for use in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer matrices can improve the thermal stability and mechanical properties of the resulting materials. Moreover, its ability to form self-assembled monolayers has opened new avenues in nanotechnology and surface engineering.

In the pharmaceutical industry, 4-fluoro-4'-phenoxy-1,1'-biphenyl has shown promise as a lead compound for drug discovery. Its unique electronic properties allow it to interact with various biological targets, including enzymes and receptors. Recent studies have highlighted its potential as an anti-inflammatory agent and a modulator of ion channels. Additionally, its fluorinated nature enhances its lipophilicity, which is often desirable for drug candidates aiming to cross biological membranes effectively.

The environmental impact of 4-fluoro-4'-phenoxy-1,1'-biphenyl has also been a topic of interest. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions necessitates careful handling during production and application. Researchers are actively exploring methods to minimize its environmental footprint through green chemistry approaches and recycling strategies.

From a structural perspective, 4-fluoro-4'-phenoxy-1,1'-biphenyl exhibits interesting photophysical properties. Its absorption and emission spectra have been studied extensively, revealing strong fluorescence characteristics that are highly sensitive to changes in the surrounding environment. This property makes it a valuable tool in sensing applications, particularly in detecting trace amounts of analytes such as metal ions or volatile organic compounds.

In conclusion, 4-fluoro-4'-phenoxy-1,1'-biphenyl (CAS No. 26593-13-5) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in shaping modern science and technology is expected to grow significantly.